Cas no 928707-94-2 (ASISCHEM D29201)

• Product Name: ASISCHEM D29201
• CAS No: 928707-94-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 892157
• PubChem ID: 17608646
• Update Time: 2025-04-19

ASISCHEM D29201 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM D29201
• ethyl 2-(2,5-dimethyl-1-pyrrol-1-yl)benzoate
• SCHEMBL17172445
• 928707-94-2
• AKOS000295676

• Inchi： 1S/C15H17NO2/c1-4-18-15(17)13-7-5-6-8-14(13)16-11(2)9-10-12(16)3/h5-10H,4H2,1-3H3
• InChI Key： SYPQYUGJCRJZCP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1N1C(C)=CC=C1C)=O

Computed Properties

• Exact Mass: 243.12600
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 3.27080